Cas no 4836-13-9 (N-Benzoyldeoxycytidine)

N-Benzoyldeoxycytidine structure

Product Name:N-Benzoyldeoxycytidine

CAS No:4836-13-9

Molecular Formula:C₁₆H₁₇N₃O₅

Molecular Weight:331.3233

MDL:MFCD00010115

CID:45352

PubChem ID:24855644

N-Benzoyldeoxycytidine Properties

Names and Identifiers

- N4-Benzoyl-2'-deoxycytidine
- 4-(Benzoylamino)-1-(2-deoxy-beta-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone
- N-Benzoyl-2'-deoxycytidine
- N4-Benzoyl-2′-deoxycytidine
- N-Benzoyl-2'-deoxy-cytidine
- N-Benzoyldeoxycytidine
- bz-dC
- DC-BZ
- DC-N-BZ
- N4-benzoyldeoxycytidine
- N4-BZ-2'-DEOXYCYTIDINE
- n-benzoyl-2
- N-Benzoyl-2-Deoxy-Cytidine
- NBZ-2'-DC
- Cytidine,N-benzoyl-2'-deoxy-
- Cytidine, N-benzoyl-2'-deoxy-
- KSC590O7T
- N4 -Benzoyl-2'-deoxycytidine
- N-Benzoyl-2\\'-deoxy-cytidine
- MPSJHJFNKMUKCN-OUCADQQQSA-N
- P925
- S
- N4-Benzoyl-2-deoxycytidine
- B3102
- A827518
- 836B139
- C-
- +Expand
- MDL： MFCD00010115
- InChIKey： MPSJHJFNKMUKCN-OUCADQQQSA-N
- Inchi： 1S/C16H17N3O5/c20-9-12-11(21)8-14(24-12)19-7-6-13(18-16(19)23)17-15(22)10-4-2-1-3-5-10/h1-7,11-12,14,20-21H,8-9H2,(H,17,18,22,23)/t11-,12+,14+/m0/s1
- SMILES： O1[C@]([H])(C([H])([H])[C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])N1C(N=C(C([H])=C1[H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

Exact Mass: 331.11700
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 331.117
Heavy Atom Count: 24
Complexity: 556
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Tautomer Count: 4
Surface Charge: 0
Topological Polar Surface Area: 112

Experimental Properties

LogP: 0.20930
PSA: 113.68000
Refractive Index: 90 ° (C=0.25, MeOH)
Melting Point: 207°C(lit.)
Solubility: Soluble in methanol (50 mg/ml).
Color/Form: Powder
Solubility: Uncertain
Sensitiveness: Easily absorb moisture
Density: 1.5

N-Benzoyldeoxycytidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006XAZ-1g	N4-Benzoyl-2'-deoxycytidine	4836-13-9	98%	1g	$12.00
A2B Chem LLC	AD22299-1g	N4-Benzoyl-2'-deoxycytidine	4836-13-9	98%	1g	$14.00	2024-04-19
Aaron	AR006XJB-100mg	N4-Benzoyl-2'-deoxycytidine	4836-13-9	97%	100mg	$5.00
abcr	AB402909-5 g	N4-Benzoyl-2'-deoxycytidine, 95%; .	4836-13-9	95%	5 g	€126.60	2023-07-19
Alichem	A019092985-100g	N4-Benzoyl-2'-deoxycytidine	4836-13-9	98%	100g	$472.00	2023-09-01
Chemenu	CM159858-100g	N4-Benzoyl-2'-deoxycytidine	4836-13-9	98%	100g	$***	2023-05-30
eNovation Chemicals LLC	K87530-100mg	N4-Benzoyl-2'-deoxycytidine	4836-13-9	97%	100mg	$200	2022-06-08
TargetMol Chemicals	T7961-20 mg	N4-Benzoyl-2′-deoxycytidine	4836-13-9	98.94%	20mg	￥ 290
TRC	B208000-100mg	N-Benzoyldeoxycytidine	4836-13-9		100mg	$ 98.00	2023-04-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H52298-250mg	N-Benzoyl-2'-deoxycytidine, 98+%	4836-13-9	98+%	250mg	￥539.00

N-Benzoyldeoxycytidine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4836-13-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:4836-13-9)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:4836-13-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:4836-13-9)N-Benzoyldeoxycytidine

Purity:99%

Quantity:100g

Price($):339.0